Cas no 1417793-83-9 (N-Ethyl-2-(pyrrolidin-3-ylmethoxy)pyrimidin-4-amine hydrochloride)

• Product Name: N-Ethyl-2-(pyrrolidin-3-ylmethoxy)pyrimidin-4-amine hydrochloride
• CAS No: 1417793-83-9
• MF: C₁₁H₁₉ClN₄O
• MW: 258.747761011124
• MDL: MFCD22631763
• CID: 2091823
• PubChem ID: 71304308
• Update Time: 2025-06-10

N-Ethyl-2-(pyrrolidin-3-ylmethoxy)pyrimidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-2-(pyrrolidin-3-ylmethoxy)pyrimidin-4-amine hydrochloride
• N-ethyl-2-(pyrrolidin-3-ylmethoxy)pyrimidin-4-amine;hydrochloride
• AKOS024463898
• SB58901
• 1417793-83-9
• G65412
• ethyl-[2-(pyrrolidin-3-ylmethoxy)-pyrimidin-4-yl]-amine hydrochloride
• 4-Pyrimidinamine, N-ethyl-2-(3-pyrrolidinylmethoxy)-, hydrochloride (1:1)
• N-Ethyl-2-(pyrrolidin-3-ylmethoxy)pyrimidin-4-aminehydrochloride
• DB-308092
• N-ethyl-2-[(pyrrolidin-3-yl)methoxy]pyrimidin-4-amine hydrochloride

• MDL： MFCD22631763
• Inchi： 1S/C11H18N4O.ClH/c1-2-13-10-4-6-14-11(15-10)16-8-9-3-5-12-7-9;/h4,6,9,12H,2-3,5,7-8H2,1H3,(H,13,14,15);1H
• InChI Key： LUNWKCGOJXNFBJ-UHFFFAOYSA-N
• SMILES： Cl.O(C1N=CC=C(NCC)N=1)CC1CNCC1

Computed Properties

• Exact Mass: 258.1247389g/mol
• Monoisotopic Mass: 258.1247389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on N-Ethyl-2-(pyrrolidin-3-ylmethoxy)pyrimidin-4-amine hydrochloride

Introduction to N-Ethyl-2-(pyrrolidin-3-ylmethoxy)pyrimidin-4-amine hydrochloride (CAS No. 1417793-83-9)

N-Ethyl-2-(pyrrolidin-3-ylmethoxy)pyrimidin-4-amine hydrochloride, a compound with the chemical identifier CAS No. 1417793-83-9, is a significant molecule in the field of pharmaceutical research and development. This compound belongs to the class of pyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a pyrrolidine moiety and a hydrochloride salt form, contribute to its unique chemical properties and biological interactions.

The< strong>N-Ethyl-2-(pyrrolidin-3-ylmethoxy)pyrimidin-4-amine hydrochloride structure is characterized by a pyrimidine core substituted with an ethyl group at the 2-position, a methoxy group linked to the 3-position of the pyrrolidine ring, and an amine group at the 4-position, all of which are further modified by being incorporated into a hydrochloride salt. This specific arrangement of functional groups imparts distinct pharmacological properties, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, pyrimidine derivatives have been extensively studied for their potential as inhibitors of various enzymes and receptors involved in critical biological pathways. The< strong>pyrrolidin-3-ylmethoxy moiety in particular has been identified as a key structural element that can enhance binding affinity and selectivity towards target proteins. This feature has led to the exploration of N-Ethyl-2-(pyrrolidin-3-ylmethoxy)pyrimidin-4-amine hydrochloride as a lead compound for the development of novel therapeutic agents.

One of the most promising areas of research involving N-Ethyl-2-(pyrrolidin-3-ylmethoxy)pyrimidin-4-amine hydrochloride is its potential as an anti-inflammatory agent. Inflammatory processes are mediated by a complex interplay of signaling pathways and enzymes, many of which are targeted by small-molecule inhibitors. Preclinical studies have suggested that this compound may interact with key inflammatory mediators, potentially leading to reduced inflammation without significant side effects. The< strong>hydrochloride salt form ensures better solubility and bioavailability, which are crucial factors for the efficacy of any therapeutic agent.

Furthermore, the< strong>biological activity of N-Ethyl-2-(pyrrolidin-3-ylmethoxy)pyrimidin-4-amine hydrochloride has been investigated in various disease models. Initial findings indicate that it may have neuroprotective properties, making it a candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of this compound to cross the blood-brain barrier is particularly noteworthy, as many potential therapeutics fail to reach their target site within the brain due to this barrier.

The< strong>pharmacokinetic profile of N-Ethyl-2-(pyrrolidin-3-ylmethoxy)pyrimidin-4-amine hydrochloride has also been studied in detail. Research has shown that this compound exhibits favorable pharmacokinetic properties, including adequate absorption, distribution, metabolism, and excretion (ADME) characteristics. These findings are crucial for determining optimal dosing regimens and predicting clinical efficacy. Additionally, the< strong>low toxicity profile observed in preclinical studies suggests that this compound may be well-tolerated in humans if further developed into a drug.

In conclusion, N-Ethyl-2-(pyrrolidin-3-ylylmethoxy)pyrimidinamide hydrochloride (CAS No. 1417793 83 9) represents a promising candidate for therapeutic development due to its unique structural features and demonstrated biological activities. Its potential applications in treating inflammatory diseases and neurodegenerative disorders make it an attractive target for further research. As our understanding of its mechanisms of action continues to grow, so too does its potential as a novel therapeutic agent.